Isopropyl 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)acetate

• Molecular Formula: C11H22O6
• Molecular Weight: 250.29 g/mol
• IUPAC Name: propan-2-yl 2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]acetate
• InChI: InChI=1S/C11H22O6/c1-10(2)17-11(13)9-16-8-7-15-6-5-14-4-3-12/h10,12H,3-9H2,1-2H3
• InChI Key: YAMNKZBHNCYKHD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)COCCOCCOCCO

Description

Isopropyl 2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)acetate is a useful research compound. Its molecular formula is C11H22O6 and its molecular weight is 250.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium (23 g, 1.0 mole) in form of chips was added in portions to triethylene glycol (700 ml) under nitrogen atmosphere. When the sodium had reacted completely, the mixture was cooled to room temperature and bromoacetic acid was added (76 g, 0.5 mole) under stirring. After 18 hours at 100° C. the excess of diethylene glycol was distilled off at about 4 mm Hg. Thereafter isopropyl alcohol (400 ml) and in portions acetyl chloride (51 g, 0.65 mole) were added. After stirring for 18 hours at 65° C. the mixture was cooled to room temperature and neutralized with sodium acetate (3.5 g, 0.15 mole). The mixture was filtered and the filtrate evaporated nearly to dryness, whereupon it was dissolved in water (200 ml). The water phase was extracted with 1,1,1-trichloroethane (3×50ml). The pooled organic phases were washed with water (20 ml). The product was extracted from the pooled water phases with dichloromethane (50 ml) that after evaporation gave an oil.